Cas no 141462-51-3 (4,7-Benzofurandione,5-methyl-)

• Product Name: 4,7-Benzofurandione,5-methyl-
• CAS No: 141462-51-3
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 101647
• PubChem ID: 10419488
• Update Time: 2025-04-18

4,7-Benzofurandione,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-Benzofurandione,5-methyl-
• 5-methyl-1-benzofuran-4,7-dione
• 5-methylbenzofuran-4,7-dione
• 4,7-Benzofurandione, 5-methyl-
• 141462-51-3

• Inchi： 1S/C9H6O3/c1-5-4-7(10)9-6(8(5)11)2-3-12-9/h2-4H,1H3
• InChI Key： OJFBEKJSRZTJNW-UHFFFAOYSA-N
• SMILES： O1C=CC2C(C(C)=CC(C1=2)=O)=O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28